Cas no 885500-44-7 (6-chloro-7-ethyl-7,9-dihydro-8H-Purin-8-one)

• Product Name: 6-chloro-7-ethyl-7,9-dihydro-8H-Purin-8-one
• CAS No: 885500-44-7
• MF: C₇H₇ClN₄O
• MW: 198.609679460526
• MDL: MFCD22207412
• CID: 1120476
• PubChem ID: 57899146
• Update Time: 2025-04-20

6-chloro-7-ethyl-7,9-dihydro-8H-Purin-8-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7-ethyl-7,9-dihydro-8H-Purin-8-one
• SCHEMBL1003179
• FKMGLNYKCUEHNV-UHFFFAOYSA-N
• AKOS024072122
• DTXSID701261636
• AKOS028109146
• 7-ethyl-6-chloro-7,9-dihydropurin-8-one
• CS-0529481
• A915085
• 885500-44-7
• 6-chloro-7-ethyl-8,9-dihydro-7H-purin-8-one
• 6-chloro-7-ethyl-9H-purin-8-one
• H11108
• 6-Chloro-7-ethyl-7H-purin-8(9H)-one
• 6-chloro-7-ethyl-7,9-dihydro-purin-8-one
• 8H-Purin-8-one, 6-chloro-7-ethyl-1,7-dihydro-

• MDL： MFCD22207412
• Inchi： 1S/C7H7ClN4O/c1-2-12-4-5(8)9-3-10-6(4)11-7(12)13/h3H,2H2,1H3,(H,9,10,11,13)
• InChI Key： FKMGLNYKCUEHNV-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)NC(N2CC)=O

Computed Properties

• Exact Mass: 198.0308386g/mol
• Monoisotopic Mass: 198.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.1Ų

6-chloro-7-ethyl-7,9-dihydro-8H-Purin-8-one Security Information

• Storage Condition：(BD628636)